![molecular formula C18H21N3O5 B2514024 ethyl 4-((1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)amino)-4-oxobutanoate CAS No. 1797867-71-0](/img/structure/B2514024.png)
ethyl 4-((1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)amino)-4-oxobutanoate
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Overview
Description
The compound contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of biological activities and are used in medicinal chemistry . The compound also contains a 2,3-dihydrobenzo[b][1,4]dioxin ring, which is a type of benzodioxin. Benzodioxins are used in the synthesis of a wide range of pharmaceuticals .
Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of chemical reactions. For example, the amino group might participate in acid-base reactions, and the ester group could undergo hydrolysis or transesterification .Scientific Research Applications
Antioxidant Activity
Compounds related to the structure of the given compound have shown strong antioxidant activity . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Antiviral Activity
Indole derivatives, which share a similar structure to the given compound, have demonstrated antiviral properties . They have been used in the development of treatments for a variety of viral diseases.
Anti-inflammatory Activity
Indole derivatives have also shown anti-inflammatory properties . Inflammation is a biological response to harmful stimuli, and substances that can reduce inflammation have a wide range of potential medical applications.
Anticancer Activity
Indole derivatives have been studied for their potential anticancer properties . They have been used in the development of treatments for a variety of cancers.
Antimicrobial Activity
Indole derivatives have demonstrated antimicrobial properties . They have been used in the development of treatments for a variety of bacterial and fungal infections.
Enzymatic Synthesis
The compound shares a similar structure with 2,3-dihydro-1,4-benzodioxane, which has been used in enzymatic synthesis . This process is used in the production of a variety of bioactive compounds.
Peptide Synthesis
Compounds similar to the given compound have been used in peptide synthesis . Peptides have a wide range of applications in medicine, including as therapeutic agents and diagnostic tools.
Cosmetics and Dermatology
A compound with a similar structure has been used in the inhibition of oxidative stress-mediated cell apoptosis in human dermal papilla cells . This has potential applications in cosmetics and dermatology, particularly in the treatment of conditions like alopecia.
Mechanism of Action
properties
IUPAC Name |
ethyl 4-[[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]amino]-4-oxobutanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O5/c1-2-24-18(23)8-7-17(22)20-13-9-19-21(10-13)11-14-12-25-15-5-3-4-6-16(15)26-14/h3-6,9-10,14H,2,7-8,11-12H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHHNNVPJUKXMQD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC(=O)NC1=CN(N=C1)CC2COC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 4-((1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)amino)-4-oxobutanoate |
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